Cas no 2550996-83-1 ((1R,5S,6R)-3-oxo-2,4-dioxabicyclo3.1.0hexane-6-carboxylic acid)
(1R,5S,6R)-3-oxo-2,4-dioxabicyclo3.1.0hexane-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (1R,5S)-3-Oxo-2,4-dioxabicyclo[3.1.0]hexane-6-carboxylic acid
- EN300-26864047
- 2550996-83-1
- (1R,5S,6S)-3-oxo-2,4-dioxabicyclo[3.1.0]hexane-6-carboxylic acid
- (1R,5S,6R)-3-oxo-2,4-dioxabicyclo[3.1.0]hexane-6-carboxylic acid
- EN300-27148767
- (1R,5S,6R)-3-oxo-2,4-dioxabicyclo3.1.0hexane-6-carboxylic acid
-
- MDL: MFCD32874379
- Inchi: 1S/C5H4O5/c6-4(7)1-2-3(1)10-5(8)9-2/h1-3H,(H,6,7)/t1?,2-,3+
- InChI Key: SQTWQYUHQOQHNY-MZJVJLTCSA-N
- SMILES: O1C(=O)O[C@@H]2C(C(=O)O)[C@H]12
Computed Properties
- Exact Mass: 144.00587322g/mol
- Monoisotopic Mass: 144.00587322g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 72.8Ų
(1R,5S,6R)-3-oxo-2,4-dioxabicyclo3.1.0hexane-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26864047-1g |
(1R,5S,6R)-3-oxo-2,4-dioxabicyclo[3.1.0]hexane-6-carboxylic acid |
2550996-83-1 | 95% | 1g |
$1357.0 | 2023-09-11 | |
| Enamine | EN300-26864047-5g |
(1R,5S,6R)-3-oxo-2,4-dioxabicyclo[3.1.0]hexane-6-carboxylic acid |
2550996-83-1 | 95% | 5g |
$3935.0 | 2023-09-11 | |
| Enamine | EN300-26864047-10g |
(1R,5S,6R)-3-oxo-2,4-dioxabicyclo[3.1.0]hexane-6-carboxylic acid |
2550996-83-1 | 95% | 10g |
$5837.0 | 2023-09-11 | |
| Enamine | EN300-26864047-0.05g |
(1R,5S,6R)-3-oxo-2,4-dioxabicyclo[3.1.0]hexane-6-carboxylic acid |
2550996-83-1 | 95.0% | 0.05g |
$315.0 | 2025-03-20 | |
| Enamine | EN300-26864047-0.1g |
(1R,5S,6R)-3-oxo-2,4-dioxabicyclo[3.1.0]hexane-6-carboxylic acid |
2550996-83-1 | 95.0% | 0.1g |
$470.0 | 2025-03-20 | |
| Enamine | EN300-26864047-0.25g |
(1R,5S,6R)-3-oxo-2,4-dioxabicyclo[3.1.0]hexane-6-carboxylic acid |
2550996-83-1 | 95.0% | 0.25g |
$672.0 | 2025-03-20 | |
| Enamine | EN300-26864047-0.5g |
(1R,5S,6R)-3-oxo-2,4-dioxabicyclo[3.1.0]hexane-6-carboxylic acid |
2550996-83-1 | 95.0% | 0.5g |
$1058.0 | 2025-03-20 | |
| Enamine | EN300-26864047-1.0g |
(1R,5S,6R)-3-oxo-2,4-dioxabicyclo[3.1.0]hexane-6-carboxylic acid |
2550996-83-1 | 95.0% | 1.0g |
$1357.0 | 2025-03-20 | |
| Enamine | EN300-26864047-2.5g |
(1R,5S,6R)-3-oxo-2,4-dioxabicyclo[3.1.0]hexane-6-carboxylic acid |
2550996-83-1 | 95.0% | 2.5g |
$2660.0 | 2025-03-20 | |
| Enamine | EN300-26864047-5.0g |
(1R,5S,6R)-3-oxo-2,4-dioxabicyclo[3.1.0]hexane-6-carboxylic acid |
2550996-83-1 | 95.0% | 5.0g |
$3935.0 | 2025-03-20 |
(1R,5S,6R)-3-oxo-2,4-dioxabicyclo3.1.0hexane-6-carboxylic acid Related Literature
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on (1R,5S,6R)-3-oxo-2,4-dioxabicyclo3.1.0hexane-6-carboxylic acid
Comprehensive Overview of (1R,5S,6R)-3-oxo-2,4-dioxabicyclo[3.1.0]hexane-6-carboxylic acid (CAS No. 2550996-83-1)
The compound (1R,5S,6R)-3-oxo-2,4-dioxabicyclo[3.1.0]hexane-6-carboxylic acid (CAS No. 2550996-83-1) is a bicyclic organic molecule featuring a unique oxabicyclo[3.1.0]hexane scaffold. This structure is characterized by a fused ring system containing two oxygen atoms (dioxa) and a carboxylic acid functional group at the 6-position. Its stereochemistry, denoted by the (1R,5S,6R) configuration, plays a critical role in its biological activity and synthetic applications. Researchers are increasingly interested in this compound due to its potential as a chiral building block in pharmaceutical synthesis and its relevance in medicinal chemistry.
In recent years, the demand for stereospecific intermediates like (1R,5S,6R)-3-oxo-2,4-dioxabicyclo[3.1.0]hexane-6-carboxylic acid has surged, driven by advancements in asymmetric synthesis and drug discovery. The compound's rigid bicyclic framework offers stability and conformational control, making it valuable for designing enzyme inhibitors or protease-targeting therapeutics. Its CAS No. 2550996-83-1 is frequently searched in chemical databases, reflecting its growing importance in high-value fine chemicals.
From a synthetic perspective, the 3-oxo-2,4-dioxabicyclo[3.1.0]hexane core presents intriguing challenges and opportunities. Chemists explore its reactivity for ring-opening reactions or derivatization to create novel analogs. The carboxylic acid moiety allows for further functionalization via amide coupling or esterification, aligning with trends in fragment-based drug design. Online forums and scientific platforms often discuss its stereoselective preparation, highlighting its role in green chemistry and catalytic methodologies.
Beyond pharmaceuticals, CAS No. 2550996-83-1 has garnered attention in material science for its potential in biodegradable polymers. The compound's oxygen-rich structure could contribute to sustainable materials, a hot topic in eco-conscious research. Searches related to "bicyclic carboxylic acid applications" or "stereochemically complex intermediates" often cite this molecule, underscoring its interdisciplinary relevance.
Analytical characterization of (1R,5S,6R)-3-oxo-2,4-dioxabicyclo[3.1.0]hexane-6-carboxylic acid typically involves NMR spectroscopy, HPLC chiral separation, and X-ray crystallography to confirm its absolute configuration. Purity and enantiomeric excess are critical parameters, especially for GMP-compliant production. These aspects are frequently queried in chemical quality control discussions, reflecting industry standards.
In summary, CAS No. 2550996-83-1 represents a versatile and scientifically significant compound. Its combination of stereochemical complexity, functional group diversity, and applicability across life sciences and materials engineering ensures its continued prominence in research. As synthetic technologies evolve, this molecule is poised to play a pivotal role in addressing challenges in precision medicine and environmentally friendly chemistry.
2550996-83-1 ((1R,5S,6R)-3-oxo-2,4-dioxabicyclo3.1.0hexane-6-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)